Cas no 138345-07-0 (2-propanol, 1-(heptylthio)-3-(4-methylphenoxy)-)

• Product name: 2-propanol, 1-(heptylthio)-3-(4-methylphenoxy)-
• CAS No: 138345-07-0
• MF: C₁₇H₂₈O₂S
• MW: 296.468024253845
• CID: 1252821

2-propanol, 1-(heptylthio)-3-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-propanol, 1-(heptylthio)-3-(4-methylphenoxy)-
• 1-(Heptylsulfanyl)-3-(4-methylphenoxy)propan-2-ol
• LogP
• 1-(Heptylsulfanyl)-3-(4-methylphenoxy)propan-2-ol; LogP

• Inchi： 1S/C17H28O2S/c1-3-4-5-6-7-12-20-14-16(18)13-19-17-10-8-15(2)9-11-17/h8-11,16,18H,3-7,12-14H2,1-2H3
• InChI Key： OZJBWLVKZQRAQZ-UHFFFAOYSA-N
• SMILES： C(SCCCCCCC)C(O)COC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 296.18114

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 440.8±35.0 °C(Predicted)
• PSA: 29.46
• pka: 13.65±0.20(Predicted)